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Compound of Interest

Compound Name: 2-Butoxynaphthalene

Cat. No.: B1668118

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-butoxynaphthalene, a key
chemical intermediate. The document details its chemical structure and properties, provides a
detailed experimental protocol for its synthesis via the Williamson ether synthesis, outlines a
general method for its analysis, and discusses its applications, particularly its role as a
precursor in the development of potentially bioactive molecules.

Chemical Structure and Identification

2-Butoxynaphthalene, also known as butyl 3-naphthyl ether, is an aromatic ether. Its structure
consists of a naphthalene ring substituted with a butoxy group at the second position.

e |IUPAC Name: 2-butoxynaphthalene[1][2]

CAS Number: 10484-56-7[1][2]

Molecular Formula: C14H160[1][2]

SMILES: CCCCOC1=CC2=CC=CC=C2C=C1[2]

InChl Key: CDMIQAIIIBPTRK-UHFFFAOY SA-N[2]
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Physicochemical Properties

The properties of 2-butoxynaphthalene are summarized in the table below, providing key data
for laboratory and industrial applications.

Property Value Citations
Molecular Weight 200.28 g/mol [1][2]
Appearance White to off-white solid [1]

Sweet, fruity, floral
Odor (reminiscent of berry, [1]

strawberry, raspberry)

Melting Point 35-36 °C [1]
Boiling Point 147-150 °C (at 4 Torr) [1]
Density 1.016 + 0.06 g/cm3 (Predicted) [1]
Flash Point 123.5+8.5°C [1]

N Slightly soluble in Acetonitrile
Solubility [1]
and Chloroform

LogP (Octanol-Water) 4.96 (Predicted) [1]

Synthesis of 2-Butoxynaphthalene

The most common and efficient method for the synthesis of 2-butoxynaphthalene is the
Williamson ether synthesis.[3] This Sn2 reaction involves the deprotonation of 2-naphthol to
form a nucleophilic naphthoxide ion, which then attacks an alkyl halide, such as 1-bromobutane
or 1-iodobutane.[3][4]
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Williamson Ether Synthesis of 2-Butoxynaphthalene.

This protocol is adapted from established laboratory procedures for the synthesis of 2-
butoxynaphthalene.[3][5]

Materials:

2-Naphthol (1.0 g, 6.9 mmol)

Sodium hydroxide (NaOH) (0.56 g, 14 mmol)[3]

Ethanol (EtOH) (20 mL)

1-lodobutane (1.0 mL, 8.8 mmol) or 1-Bromobutane[5]
e Ice

Deionized water

Procedure:
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e To a 100 mL round-bottom flask equipped with a reflux condenser and a magnetic stir bar,
add 2-naphthol (6.9 mmol), sodium hydroxide (14 mmol), and ethanol (20 mL).[3]

o Heat the mixture to reflux with stirring until all the solids have dissolved, forming the sodium
2-naphthoxide intermediate.[3][5]

 Allow the solution to cool slightly, then add the alkyl halide (e.g., 1-iodobutane, 8.8 mmol)
dropwise through the condenser.[3]

» Heat the reaction mixture back to reflux and maintain for 1 hour.[3] The progress of the
reaction can be monitored by thin-layer chromatography (TLC).

 After the reaction is complete, allow the mixture to cool to room temperature.

e Pour the reaction mixture over a beaker containing approximately 25 g of ice to precipitate
the crude product.[3]

o Collect the white precipitate by vacuum filtration and wash the solid with cold deionized
water.[3][4]

e Dry the product under vacuum to obtain the final 2-butoxynaphthalene.[3]

Analytical Methods

The purity and identity of synthesized 2-butoxynaphthalene can be assessed using various
analytical techniques. Gas Chromatography-Mass Spectrometry (GC-MS) is a highly effective
method for the analysis of volatile and semi-volatile compounds like naphthalene derivatives.

The following is a general protocol that can be adapted for the analysis of 2-
butoxynaphthalene.

Instrumentation:
e Gas chromatograph coupled with a mass spectrometer (GC-MS).
» Anon-polar capillary column (e.g., 5% phenyl polymethylsiloxane).

Procedure:
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Sample Preparation: Dissolve a small amount of the synthesized 2-butoxynaphthalene in a
suitable solvent, such as ethyl acetate or hexane.

Injection: Inject a small volume (e.g., 1 pL) of the prepared sample into the GC inlet.
GC Separation:
o Inlet Temperature: 250 °C

o Oven Program: Start at an initial temperature (e.g., 100 °C), hold for 1-2 minutes, then
ramp the temperature at a controlled rate (e.g., 10 °C/min) to a final temperature (e.g., 280
°C) and hold for several minutes.

o Carrier Gas: Helium at a constant flow rate.

MS Detection:

o lonization Mode: Electron lonization (El) at 70 eV.

o Mass Range: Scan from a low to high m/z range (e.g., 40-400 amu).

o Data Analysis: Identify the 2-butoxynaphthalene peak based on its retention time and
compare its mass spectrum with a reference spectrum.
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Synthesis Work-up & Isolation
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General workflow for synthesis and analysis.
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Applications in Research and Drug Development

2-Butoxynaphthalene serves as a valuable building block in various fields:

o Fragrance Industry: It is utilized as a flavoring and fragrance agent due to its characteristic
sweet and fruity odor.[1]

o Materials Science: It can be used as a precursor for the synthesis of functional polymers and
dyes.[1]

o Drug Development: 2-Butoxynaphthalene is a key intermediate in the synthesis of more
complex molecules with potential therapeutic applications. By modifying its structure,
researchers can develop derivatives with specific biological activities, such as anti-
inflammatory and antibacterial properties.[1] While some complex naphthalene-based
compounds have been investigated as inhibitors of signaling proteins like cyclin-dependent
kinase 2 (CDK?2), there is currently no direct evidence to suggest that 2-butoxynaphthalene
itself is an active modulator of specific signaling pathways. Its primary role in drug
development is that of a foundational scaffold for the synthesis of novel drug candidates.

Safety and Handling

2-Butoxynaphthalene is classified as a hazardous substance and requires careful handling.

e Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause
respiratory irritation (H335).[2]

o Precautions: Use in a well-ventilated area, wear appropriate personal protective equipment
(PPE), including safety goggles, gloves, and a lab coat. Avoid inhalation of dust or vapors
and contact with skin and eyes.

Always consult the Safety Data Sheet (SDS) for complete and detailed safety information
before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact
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